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Compound of Interest

Compound Name:
1-(1-Hydroxy-cyclopentyl)-

ethanone

Cat. No.: B100326 Get Quote

Essential Safety and Handling Guide for 1-(1-
Hydroxy-cyclopentyl)-ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1-(1-Hydroxy-cyclopentyl)-ethanone (CAS No. 17160-89-3). Adherence to these procedures

is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(1-Hydroxy-cyclopentyl)-ethanone is classified with the GHS07 pictogram, indicating that it

may cause skin and eye irritation[1]. While specific quantitative exposure limits are not readily

available, a risk-based approach necessitates stringent use of PPE.
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Protection Type Recommended Equipment Specification Details

Eye/Face Protection
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2]

Skin Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for protection

against bases, oils, and many

solvents. Avoid latex and PVC

gloves when handling ketones.

[3][4] Inspect gloves prior to

use.[2]

Lab Coat/Protective Clothing

Flame-retardant and

impervious clothing should be

worn.[2]

Respiratory Protection Use in a Well-Ventilated Area

Work should be conducted in a

chemical fume hood to avoid

breathing vapors.[5][6]

Footwear Closed-Toe Shoes

Chemically resistant safety

footwear is advised where

splashing is a risk.[3]

Operational Plan: Step-by-Step Handling Procedure
Proper handling is crucial to minimize exposure and prevent accidents. The following workflow

outlines the necessary steps from preparation to disposal.
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Workflow for Handling 1-(1-Hydroxy-cyclopentyl)-ethanone

Preparation

Handling & Experimentation

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Handle in a Well-Ventilated Area

Avoid Contact with Skin and Eyes

Keep Away from Ignition Sources Evacuate and Ventilate Area

If Spill Occurs

Collect Waste in a Labeled, Closed Container

Contain Spill with Inert Material

Collect and Place in a Sealed Container for Disposal

Dispose of as Hazardous Chemical Waste

Do Not Discharge to Sewer Systems
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Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration, but do not use mouth-to-

mouth resuscitation if the chemical was ingested

or inhaled. Seek immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[5]

Eye Contact

Rinse eyes cautiously with pure water for at

least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[5][6]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Disposal Plan
Proper disposal of 1-(1-Hydroxy-cyclopentyl)-ethanone and its containers is essential to

prevent environmental contamination.

Chemical Waste: Collect all waste material in a suitable, closed, and properly labeled

container.[6]

Disposal Method: The material should be disposed of by a licensed chemical destruction

facility or through controlled incineration with flue gas scrubbing.[6]

Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[6]

Discharge into the environment must be avoided.[6]
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Container Disposal: Empty containers can be triple-rinsed (or the equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the container to render it unusable and

dispose of it in a sanitary landfill. Combustible packaging materials may be incinerated.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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